2-(4-(3-methoxybenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(3-methoxybenzoyl)amino]phenyl]-N-(2-methoxyethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C19H20N6O4/c1-28-11-10-20-19(27)17-22-24-25(23-17)15-8-6-14(7-9-15)21-18(26)13-4-3-5-16(12-13)29-2/h3-9,12H,10-11H2,1-2H3,(H,20,27)(H,21,26)
• InChI Key: VEUKTHKPGVWBRN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol

Description

2-(4-(3-methoxybenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide is a chemical compound that belongs to the class of tetrazole derivatives. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to "2-(4-(3-methoxybenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide" often involve complex chemical reactions aimed at introducing specific functional groups that confer desired biological properties. For instance, Hassan et al. (2014) discussed the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, demonstrating the interest in modifying phenyl and methoxy groups to explore cytotoxic activity against cancer cells (Hassan, Hafez, & Osman, 2014). Similarly, the work by Abu-Hashem et al. (2020) on synthesizing novel compounds derived from benzodifuranyl and tetrazole structures highlights the ongoing research into developing new therapeutic agents with anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antioxidant Activities

Research has also been conducted on the antimicrobial and antioxidant activities of benzamide derivatives, as seen in the study by Yang et al. (2015), which isolated new compounds from endophytic Streptomyces sp. YIM 67086. These compounds were evaluated for their antimicrobial activities, indicating the potential of benzamide derivatives in treating infections and oxidative stress (Yang et al., 2015).

Cytotoxic Activities

The evaluation of cytotoxic activities of chemically synthesized compounds remains a crucial aspect of drug discovery. For example, the synthesis and cytotoxic activity investigation of N-[2-(Dimethylamino)ethyl] Carboxamide Derivatives by Bu et al. (2000) represent an important step in identifying potential anticancer agents. This study, along with others, contributes to the broader research efforts aimed at finding effective treatments for various cancers (Bu, Deady, & Denny, 2000).

Synthesis of Metabolites and Prodrugs

The synthesis of specific metabolites and prodrugs for pharmacokinetic studies is another area of interest. For instance, the synthesis of a metabolite of metoclopramide by Maurich et al. (1994) demonstrates the importance of understanding how drugs are metabolized in the body, which is crucial for developing safe and effective medications (Maurich, De Amici, & De Micheli, 1994).